Cas no 2042-27-5 (L-Ribulose)

L-Ribulose structure
L-Ribulose structure
Product Name:L-Ribulose
CAS No:2042-27-5
MF:C5H10O5
MW:150.129902362823
CID:260872
PubChem ID:644111
Update Time:2025-04-19

L-Ribulose Chemical and Physical Properties

Names and Identifiers

    • L-erythro-2-Pentulose
    • L-ERYTHRO-2-PENTULOSE (9CI)
    • 5-(1-Hydroxyethyl)-3-phenyl-2-thioxo-4-imidazolidinone
    • 5-(1-hydroxyethyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • 5-(1-hydroxy-ethyl)-3-phenyl-2-thioxo-imidazolidin-4-one
    • D,L-threonine N-phenylthiohydantoin
    • L-erythro-[2]pentulose
    • L-erythropentulose
    • PHENYLTHIOHYDANTOIN-DL-THREONINE
    • PTH-DL-THREONINE
    • PTH-DL-Threonine Ph
    • PTH-THREONINE
    • threonine 3-phenylthiohydantoin
    • Threonin-phenylthiohydantoin
    • threo-pentulose
    • L-Ribulose
    • L-Riboketose
    • (3S, 4S)-1, 3, 4, 5-tetrahydroxypentan-2-one
    • 202306UV02
    • Q27094808
    • L-erythro-pent-2-ulose
    • (3S,4S)-1,3,4,5-tetrahydroxypentan-2-one
    • L-Arabinulose
    • W-201781
    • L-erythro-Pentulose (7CI,8CI)
    • UNII-202306UV02
    • CHEBI:16880
    • L-Ribulose, >=90% (HPLC)
    • AKOS015915876
    • L-Rul
    • HY-121305A
    • ZAQJHHRNXZUBTE-UCORVYFPSA-N
    • 2042-27-5
    • 488-84-6
    • L-Arabinoketose
    • L-Erythro-pentulose
    • L-threo-Pentulose
    • Ribulose, L-
    • NS00068436
    • DB03947
    • DTXSID901315019
    • SCHEMBL3649734
    • L-Lyxulose
    • 2-pentulose
    • L-threo-pent-2-ulose
    • D-ribulose
    • D-erythro-Pent-2-ulose
    • D-Xylulose
    • D-erythro-2-Pentulose
    • L-Xylulose
    • D-threo-Pentulose
    • D-Riboketose
    • L-Xul
    • D-Xul
    • D-Rul
    • D-Lyxulose
    • D-Arabinoketose
    • D-Arabinulose
    • DA-65079
    • G79769
    • Inchi: 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1
    • InChI Key: ZAQJHHRNXZUBTE-UCORVYFPSA-N
    • SMILES: O[C@@H](CO)[C@@H](C(CO)=O)O

Computed Properties

  • Exact Mass: 150.0528
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Flash Point: >113℃
  • PSA: 90.15

L-Ribulose Pricemore >>

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